Cas no 2228707-55-7 (2-(3-{[(Tert-butoxy)carbonyl]amino}-4,5-dimethoxyphenyl)-2,2-difluoroacetic acid)

• Product Name: 2-(3-{[(Tert-butoxy)carbonyl]amino}-4,5-dimethoxyphenyl)-2,2-difluoroacetic acid
• CAS No: 2228707-55-7
• MF: C₁₅H₁₉F₂NO₆
• MW: 347.311271905899
• CID: 6170380
• PubChem ID: 165757286
• Update Time: 2025-10-31

2-(3-{[(Tert-butoxy)carbonyl]amino}-4,5-dimethoxyphenyl)-2,2-difluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1886672
• 2228707-55-7
• 2-(3-{[(tert-butoxy)carbonyl]amino}-4,5-dimethoxyphenyl)-2,2-difluoroacetic acid
• 2-(3-{[(Tert-butoxy)carbonyl]amino}-4,5-dimethoxyphenyl)-2,2-difluoroacetic acid

• Inchi： 1S/C15H19F2NO6/c1-14(2,3)24-13(21)18-9-6-8(15(16,17)12(19)20)7-10(22-4)11(9)23-5/h6-7H,1-5H3,(H,18,21)(H,19,20)
• InChI Key： IXMORWWNGDOPMC-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(C1=CC(=C(C(=C1)NC(=O)OC(C)(C)C)OC)OC)F

Computed Properties

• Exact Mass: 347.11804365g/mol
• Monoisotopic Mass: 347.11804365g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 94.1Ų

Additional information on 2-(3-{[(Tert-butoxy)carbonyl]amino}-4,5-dimethoxyphenyl)-2,2-difluoroacetic acid

Compound CAS No. 2228707-55-7: 2-(3-{[(Tert-butoxy)carbonyl]amino}-4,5-dimethoxyphenyl)-2,2-difluoroacetic Acid

The compound with CAS No. 2228707-55-7, known as 2-(3-{[(Tert-butoxy)carbonyl]amino}-4,5-dimethoxyphenyl)-2,2-difluoroacetic acid, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a tert-butoxy carbonyl group, a dimethoxyphenyl ring, and a difluoroacetic acid moiety. The combination of these functional groups makes it a versatile compound with unique properties.

Recent studies have highlighted the importance of this compound in the development of advanced materials and pharmaceuticals. The tert-butoxy carbonyl group is known for its protective role in peptide synthesis, while the dimethoxyphenyl ring contributes to the molecule's stability and bioavailability. The presence of the difluoroacetic acid moiety adds a fluorinated component, which is often associated with enhanced pharmacokinetic properties.

One of the most promising applications of this compound is in the field of drug design. Researchers have explored its potential as a precursor for synthesizing bioactive molecules with improved therapeutic indices. For instance, the tert-butoxy carbonyl group can be easily modified to introduce various substituents, enabling the creation of diverse pharmacophores. This flexibility has made it a valuable tool in medicinal chemistry.

In addition to its pharmaceutical applications, this compound has also found utility in materials science. The dimethoxyphenyl ring and difluoroacetic acid moiety can be incorporated into polymer systems to enhance their mechanical and thermal properties. Recent experiments have demonstrated that incorporating this compound into polymeric materials can significantly improve their resistance to environmental factors such as UV radiation and oxidative stress.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. The key steps include the preparation of the tert-butoxy carbonyl intermediate, followed by coupling reactions to introduce the dimethoxyphenyl ring and the difluoroacetic acid moiety. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling have been employed to optimize the yield and purity of the final product.

From an environmental standpoint, this compound has shown minimal toxicity in preliminary studies, making it a safer alternative to traditional chemicals used in similar applications. Its biodegradability has also been assessed under various conditions, with promising results indicating its potential for sustainable use.

In conclusion, the compound with CAS No. 2228707-55-7 represents a cutting-edge advancement in organic chemistry. Its unique structure and versatile functional groups make it an invaluable tool for researchers across multiple disciplines. As ongoing studies continue to uncover its full potential, this compound is poised to play a pivotal role in shaping future innovations in medicine and materials science.